N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-methylpropyl)-4-(thiophen-2-ylsulfonylamino)benzamide
• InChI: InChI=1S/C15H18N2O3S2/c1-11(2)10-16-15(18)12-5-7-13(8-6-12)17-22(19,20)14-4-3-9-21-14/h3-9,11,17H,10H2,1-2H3,(H,16,18)
• InChI Key: UATRLGPXEBKAMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CS2
• Molecular Formula: C15H18N2O3S2
• Molecular Weight: 338.4 g/mol

Description

N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide, also known as GW 501516, is a synthetic drug that belongs to the class of selective androgen receptor modulators (SARMs). It was initially developed to treat metabolic and cardiovascular diseases, but its potential as a performance-enhancing drug has also been explored.

Mechanism of Action

N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. PPARδ is a nuclear receptor that regulates lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide leads to increased fatty acid oxidation and glucose uptake, which improves lipid and glucose metabolism. It also reduces inflammation by inhibiting the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide has several biochemical and physiological effects. It improves lipid metabolism by increasing the expression of genes involved in fatty acid oxidation and reducing the expression of genes involved in lipogenesis. It also improves glucose metabolism by increasing glucose uptake and reducing glucose production. It has anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines. It also improves cardiovascular health by reducing atherosclerosis and improving endothelial function.

Advantages and Limitations for Lab Experiments

N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a potent and selective PPARδ agonist, which makes it a valuable tool for studying the role of PPARδ in lipid and glucose metabolism. It is also stable and can be easily synthesized in large quantities. However, it also has some limitations. It is expensive and may not be affordable for all researchers. It also has potential off-target effects, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide. One direction is to explore its potential as a therapeutic agent for metabolic and cardiovascular diseases. Another direction is to investigate its potential as a performance-enhancing drug. It may also be valuable to study its effects on other tissues and organs, such as the liver and skeletal muscle. Finally, it may be useful to develop more potent and selective PPARδ agonists based on the structure of N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide.
Conclusion:
In conclusion, N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide is a synthetic drug that has potential therapeutic applications for metabolic and cardiovascular diseases. It works by activating PPARδ in the body, which improves lipid and glucose metabolism and reduces inflammation. It has several advantages for lab experiments, but also has some limitations. There are several future directions for research on N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide, which may lead to the development of new therapeutic agents and performance-enhancing drugs.

Scientific Research Applications

N-isobutyl-4-[(2-thienylsulfonyl)amino]benzamide has been extensively researched for its potential therapeutic applications. It has been shown to improve lipid metabolism, reduce inflammation, and prevent atherosclerosis in animal models. It has also been studied for its potential use in the treatment of diabetes, obesity, and cancer.